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Cat. No.: B1582668

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Ethoxybenzamide, identified by the CAS number 55836-71-0, is a chemical compound
belonging to the benzamide family.[1][2] This technical guide provides a comprehensive
overview of its known chemical and physical properties, a putative synthesis protocol, and
safety information. While direct biological activity and its role in signaling pathways are not
extensively documented in current literature, this paper aims to consolidate the available data
to support its use in chemical synthesis and to serve as a foundational document for future
research and drug development endeavors.

Chemical and Physical Properties

4-Ethoxybenzamide is a white to off-white solid.[1] Its fundamental properties are summarized
in the table below, compiled from various chemical data sources.
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Property Value Source
CAS Number 55836-71-0 [1112]
Molecular Formula C9H11NO2 [1][2]
Linear Formula C2H50C6H4CONH2 [3]
Molecular Weight 165.19 g/mol [2][3]
Melting Point 208-210 °C [1][3]

Boiling Point (Predicted)

307.7+15.0 °C

[1]

Density (Predicted) 1.111+0.06 g/cm3 [1]

Appearance White to off-white solid [1]

pKa (Predicted) 16.36+0.50 [1]
AZEIRPAUJXANCS-

InChl Key [3]
UHFFFAOYSA-N

SMILES CCOclccce(ccl)C(N)=0 [3]

Synthesis

While specific experimental protocols for the synthesis of 4-Ethoxybenzamide are not readily

available in peer-reviewed literature, a general and plausible method can be derived from

standard organic chemistry principles for amide formation. A common route involves the

acylation of ammonia or an ammonia equivalent with a 4-ethoxybenzoyl derivative. One such

approach is the reaction of 4-ethoxybenzoyl chloride with ammonia.

Putative Experimental Protocol: Synthesis of 4-
Ethoxybenzamide from 4-Ethoxybenzoyl Chloride

Materials:

» 4-Ethoxybenzoyl chloride

o Ammonium hydroxide (concentrated solution)
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e Dichloromethane (DCM)

e Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

¢ Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

e |ce bath

e Separatory funnel

e Rotary evaporator

o Recrystallization solvent (e.g., ethanol/water)

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-ethoxybenzoy! chloride
(1.0 equivalent) in dichloromethane.

e Cool the solution to 0 °C in an ice bath.

e Slowly add a slight excess of concentrated ammonium hydroxide (e.g., 1.2 equivalents)
dropwise to the stirred solution.

o Allow the reaction mixture to warm to room temperature and continue stirring for 2-4 hours.

o Monitor the reaction progress using thin-layer chromatography (TLC).

e Upon completion, transfer the mixture to a separatory funnel.

e Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

 Purify the crude product by recrystallization from a suitable solvent system (e.g.,
ethanol/water) to yield pure 4-ethoxybenzamide.

Synthesis Workflow Diagram

Reagtion
Acylation at 0°C to RT [

Ees Washing with NaHCO3 and Brine g Drying with MgSO4.

4-Ethoxybenzoyl Chloride in DCM

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 4-Ethoxybenzamide.

Applications and Biological Activity

The primary documented application for 4-ethoxybenzamide is in chemical synthesis studies.
[1][4] It can serve as a building block or intermediate in the preparation of more complex
molecules.

A comprehensive search of scientific literature did not yield specific studies detailing the
biological activity, mechanism of action, or involvement in any signaling pathways of 4-
ethoxybenzamide. While some complex benzamide derivatives have been investigated for a
range of biological activities, including as enzyme inhibitors or receptor modulators, such data
Is not available for this specific compound. Therefore, its potential in drug development remains
unexplored.

Safety and Handling
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4-Ethoxybenzamide is classified as harmful if swallowed (Acute Toxicity 4, Oral).[3] The

following GHS hazard information should be considered when handling this compound.

Hazard Information

Details

Pictogram

GHSO07 (Exclamation Mark)

Signal Word

Warning

Hazard Statement

H302: Harmful if swallowed

Precautionary Statements

P264: Wash hands thoroughly after
handling.P270: Do not eat, drink or smoke when
using this product.P301+P312: IF
SWALLOWED: Call a POISON CENTER or
doctor/physician if you feel unwell.P330: Rinse
mouth.P501: Dispose of contents/container in

accordance with local regulations.

Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses,

gloves, and a lab coat, should be worn when handling 4-ethoxybenzamide.

Logical Relationship of Physicochemical Properties

The properties of 4-ethoxybenzamide are interconnected and dictate its behavior and

potential applications.
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Caption: Interrelation of the structural, physical, and chemical properties of 4-
Ethoxybenzamide.

Conclusion

4-Ethoxybenzamide is a well-characterized small molecule with defined physicochemical
properties. While its primary current use is as a synthetic intermediate, the benzamide scaffold
is of significant interest in medicinal chemistry. The lack of data on its biological activity
presents an opportunity for future research. This guide provides the foundational information
necessary for researchers to handle, synthesize, and potentially explore the therapeutic
applications of this compound. Further investigation is warranted to elucidate any potential
pharmacological profile and its mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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